1-[3-({4-[(4-nitrophenyl)thio]benzyl}oxy)phenyl]ethanone

• IUPAC Name: 1-[3-[[4-(4-nitrophenyl)sulfanylphenyl]methoxy]phenyl]ethanone
• InChI: InChI=1S/C21H17NO4S/c1-15(23)17-3-2-4-19(13-17)26-14-16-5-9-20(10-6-16)27-21-11-7-18(8-12-21)22(24)25/h2-13H,14H2,1H3
• InChI Key: GJDPAPODPVQJQO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)OCC2=CC=C(C=C2)SC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H17NO4S
• Molecular Weight: 379.4 g/mol

Description

1-[3-({4-[(4-nitrophenyl)thio]benzyl}oxy)phenyl]ethanone is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. It is a synthetic organic compound that is commonly used in various research studies.

Mechanism of Action

The mechanism of action of 1-[3-({4-[(4-nitrophenyl)thio]benzyl}oxy)phenyl]ethanone is not well understood. However, it is believed to work by inhibiting specific enzymes or proteins that are involved in various biological processes. It has also been shown to have anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects:
1-[3-({4-[(4-nitrophenyl)thio]benzyl}oxy)phenyl]ethanone has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation. It has also been shown to have neuroprotective effects and may have potential applications in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1-[3-({4-[(4-nitrophenyl)thio]benzyl}oxy)phenyl]ethanone has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. It is also relatively inexpensive compared to other compounds used in scientific research. However, it has several limitations, including its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of 1-[3-({4-[(4-nitrophenyl)thio]benzyl}oxy)phenyl]ethanone in scientific research. It has potential applications in the development of new drugs for the treatment of cancer and Alzheimer's disease. It may also have applications in the field of nanotechnology, where it can be used as a precursor for the synthesis of various nanoparticles. Further research is needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of 1-[3-({4-[(4-nitrophenyl)thio]benzyl}oxy)phenyl]ethanone is a complex process that involves several steps. The most common method used for the synthesis of this compound is the reaction of 4-nitrothiophenol and 4-(chloromethyl) benzophenone in the presence of a base such as potassium carbonate. The resulting product is then subjected to further reactions to obtain the final product.

Scientific Research Applications

1-[3-({4-[(4-nitrophenyl)thio]benzyl}oxy)phenyl]ethanone has been extensively used in scientific research due to its potential applications in various fields. It has been used as a precursor for the synthesis of several other compounds that have potential therapeutic applications. It has also been used in the development of new drugs for the treatment of various diseases such as cancer and Alzheimer's disease.